Cas no 1344055-91-9 (1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid)

1-(3,3-Dimethylbutyl)cyclohexane-1-carboxylic acid is a specialized cyclohexane derivative featuring a branched alkyl substituent and a carboxylic acid functional group. Its unique structure, combining a rigid cyclohexane ring with a sterically hindered 3,3-dimethylbutyl chain, makes it a valuable intermediate in organic synthesis, particularly for applications requiring controlled steric and electronic properties. The carboxylic acid moiety allows for further functionalization, enabling its use in pharmaceuticals, agrochemicals, and advanced material development. The compound's stability and defined stereochemistry enhance its utility in precision chemical reactions. Its tailored molecular design offers advantages in synthesizing complex architectures where steric hindrance and regioselectivity are critical.
1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic
acid structure
1344055-91-9 structure
Product Name:1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid
CAS No:1344055-91-9
MF:C13H24O2
MW:212.328464508057
CID:5880822
PubChem ID:62738515
Update Time:2025-10-29

1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 1-(3,3-dimethylbutyl)-
    • 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid
    • AKOS012031723
    • EN300-9210493
    • 1344055-91-9
    • Inchi: 1S/C13H24O2/c1-12(2,3)9-10-13(11(14)15)7-5-4-6-8-13/h4-10H2,1-3H3,(H,14,15)
    • InChI Key: OLCXHXLHLOFNPN-UHFFFAOYSA-N
    • SMILES: C1(CCC(C)(C)C)(C(O)=O)CCCCC1

Computed Properties

  • Exact Mass: 212.177630004g/mol
  • Monoisotopic Mass: 212.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.961±0.06 g/cm3(Predicted)
  • Boiling Point: 318.1±10.0 °C(Predicted)
  • pka: 4.92±0.20(Predicted)

1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid (CAS No. 1344055-91-9)

1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid (CAS No. 1344055-91-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and specialty chemicals. This cyclohexane derivative, characterized by its unique 3,3-dimethylbutyl substituent, offers a versatile scaffold for synthesizing high-value intermediates. Its molecular structure combines the stability of a cyclohexane ring with the reactivity of a carboxylic acid functional group, making it a valuable building block for drug discovery and fine chemical applications.

The compound's CAS number 1344055-91-9 serves as a critical identifier in regulatory documentation and scientific literature. Researchers frequently search for "synthesis of 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid" or "applications of CAS 1344055-91-9," reflecting its growing relevance. Recent studies highlight its potential in developing bioactive molecules, particularly in modulating enzyme activity or serving as a precursor for chiral auxiliaries. The dimethylbutyl moiety enhances lipophilicity, a property highly sought after in drug design to improve membrane permeability.

From an industrial perspective, 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid aligns with the demand for sustainable chemistry solutions. Manufacturers are exploring greener synthetic routes, such as catalytic hydrogenation or enzymatic resolution, to produce this compound with minimal environmental impact. Queries like "eco-friendly production of cyclohexane carboxylic derivatives" or "scalable synthesis of 1344055-91-9" dominate academic and commercial discussions, underscoring the intersection of efficiency and sustainability.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Its carboxylic acid group allows for further derivatization into esters or amides, expanding its utility in polymer chemistry and crop protection agents. Notably, the cyclohexane backbone contributes to conformational rigidity, a feature exploited in designing high-performance materials with tailored thermal stability.

Emerging trends also link CAS 1344055-91-9 to flavor and fragrance applications, where its structural motifs mimic naturally occurring terpenes. This has sparked interest in "1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid in perfumery" among formulation chemists. Furthermore, computational studies leveraging AI-driven molecular modeling predict novel applications in electronic materials, particularly as dielectric additives or liquid crystal components.

Regulatory compliance remains a key consideration for 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid. While not classified as hazardous, proper handling guidelines emphasize storage in cool, dry conditions to preserve its chemical integrity. Safety data sheets (SDS) for CAS 1344055-91-9 detail standard laboratory precautions, aligning with global chemical management protocols like REACH and TSCA.

In conclusion, 1-(3,3-dimethylbutyl)cyclohexane-1-carboxylic acid represents a multifaceted compound bridging academic innovation and industrial practicality. Its CAS registry number 1344055-91-9 continues to appear in patent filings and research grants, signaling sustained interest across disciplines. Future directions may explore its role in biodegradable polymers or next-generation catalysts, solidifying its position as a cornerstone in advanced chemical synthesis.

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